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Compound of Interest

Compound Name: CB 168

Cat. No.: B12399364

Get Quote

This guide provides a comprehensive overview of Polychlorinated Biphenyl (PCB) congener

168, intended for researchers, scientists, and drug development professionals. It covers the

chemical structure, physicochemical properties, toxicological effects, and relevant experimental

protocols associated with this compound.

Introduction to PCB Congener 168
Polychlorinated biphenyls (PCBs) are a class of 209 individual chemical compounds, known as

congeners, characterized by a biphenyl structure with a varying number of chlorine atoms.[1][2]

PCB congener 168 is a specific, highly chlorinated compound within this family. Due to their

chemical stability, PCBs were widely used in industrial applications such as dielectric fluids and

coolants before being banned due to their environmental persistence and adverse health

effects.[1][3]

PCB 168 is classified as a non-dioxin-like PCB.[4][5] Unlike dioxin-like PCBs that bind to the

aryl hydrocarbon receptor (AhR) to exert their primary toxic effects, non-dioxin-like PCBs act

through different mechanisms.[5][6] PCB 168, having four chlorine atoms in the ortho positions

(2, 2', 6, 6'), is a non-coplanar congener, which sterically hinders its rotation and prevents it

from adopting the planar structure required for significant AhR binding.[1]
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Chemical Structure and Properties
The fundamental structure of PCB 168 is a biphenyl molecule with eight chlorine atoms

attached at specific positions on the two phenyl rings.

IUPAC Name: 2,2',3,3',4,4',5,5'-Octachlorobiphenyl[7]

CAS Number: 35694-08-7[8]

Chemical Formula: C₁₂H₂Cl₈[7]

Caption: 2D structure of 2,2',3,3',4,4',5,5'-Octachlorobiphenyl (PCB 168).

Property Value Source

Molecular Weight 429.8 g/mol [7]

Melting Point 159°C [8][9]

Boiling Point
451.6 ± 40.0 °C (at 760

mmHg)
[8]

Water Solubility 0.272 µg/L (at 25°C) [8][9]

XLogP3 8.6 [7]

Henry's Law Constant 1.00e-05 atm-m³/mole [8]

Toxicology and Biological Effects
PCBs are recognized as persistent organic pollutants that bioaccumulate in the food chain.

Exposure is associated with a range of adverse health effects, including impacts on the

immune, reproductive, nervous, and endocrine systems.[3]

As a non-dioxin-like PCB, the toxicity of congener 168 is not mediated by the AhR pathway.

Instead, non-dioxin-like PCBs are known to exert neurotoxic effects.[1][4] Studies have shown

that these compounds can disrupt intracellular calcium signaling, which is a key mechanism of

their neurotoxicity.[10] While specific toxicological data for PCB 168 is limited, it is structurally

related to other non-dioxin-like PCBs that have been studied more extensively. Evidence from
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human studies shows that PCB 168 has been detected in blood serum, indicating human

exposure and bioavailability.[11] In one set of studies, PCB 168 was found in 29 out of 35

people tested, with a geometric mean concentration of 2.18 ng/g (lipid weight) in blood serum.

[11]

Signaling Pathways
A primary mechanism of action for many non-dioxin-like PCBs is the disruption of intracellular

calcium (Ca²⁺) homeostasis.[10] Several ortho-substituted, non-coplanar PCBs have been

shown to activate ryanodine receptors (RyRs), which are calcium channels located on the

endoplasmic reticulum (ER).[12][13] This activation leads to the release of Ca²⁺ from

intracellular stores into the cytoplasm.[10]

This disruption of Ca²⁺ signaling can interfere with numerous cellular processes, including

neurotransmission, and is considered a key contributor to the neurodevelopmental toxicity

associated with these compounds.[14][15] The structure-activity relationship suggests that

congeners with two or more ortho-chlorines, like PCB 168, are potent activators of RyRs.[13]
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Caption: Non-dioxin-like PCBs can activate ryanodine receptors, causing Ca²⁺ release.

Experimental Protocols
The analysis of specific PCB congeners requires high-resolution techniques due to the

complexity of PCB mixtures found in environmental and biological samples. U.S. Environmental

Protection Agency (EPA) Method 1668 is the standard protocol for the determination of

chlorinated biphenyl congeners.
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This method is designed for the determination of all 209 chlorinated biphenyl congeners in

water, soil, sediment, biosolids, and tissue samples by high-resolution gas

chromatography/high-resolution mass spectrometry (HRGC/HRMS).[16]

1. Sample Collection and Preservation:

Water Samples: Collect samples in certified PCB-free 1.1-liter (or larger) amber glass

containers.[17]

Preservation: Samples must be protected from light and stored at <6°C. If residual chlorine is

present, it should be quenched with sodium thiosulfate.[17][18]

2. Sample Extraction:

The sample is spiked with a solution containing isotopically labeled PCB congeners, which

serve as internal standards for quantification.

Water (<1% solids): Extracted using solid-phase extraction (SPE) or separatory funnel liquid-

liquid extraction with methylene chloride.[18]

Solid/Tissue Samples: Typically extracted using Soxhlet extraction or pressurized fluid

extraction (PFE).

3. Extract Cleanup:

The raw extract contains numerous co-extracted interferences (e.g., pesticides, dioxins) that

must be removed.[18]

Cleanup is a multi-step process that may include back-extraction with sulfuric acid and/or

potassium hydroxide, followed by column chromatography using adsorbents like silica gel,

alumina, and activated carbon.

4. Instrumental Analysis (HRGC/HRMS):

The cleaned extract is concentrated, and an injection internal standard is added.

The sample is injected into a high-resolution gas chromatograph (HRGC) equipped with a

capillary column (e.g., SPB-octyl) to separate the individual congeners.[19]
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The separated congeners are detected by a high-resolution mass spectrometer (HRMS)

operating in selected ion monitoring (SIM) mode, which provides the necessary sensitivity

and selectivity to identify and quantify congeners at picogram-per-liter (pg/L) levels.

5. Data Quantification:

Congeners are identified based on their retention time and the ion-abundance ratio of two

exact mass-to-charge ratios (m/z's).

Quantification is performed using the isotope dilution method, comparing the response of the

native congener to its corresponding labeled internal standard.
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Caption: General workflow for PCB congener analysis using EPA Method 1668C.
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Summary
PCB congener 168 (2,2',3,3',4,4',5,5'-Octachlorobiphenyl) is a highly chlorinated, non-coplanar

PCB. Its toxicity is not mediated by the typical dioxin-like AhR pathway but is instead

associated with neurotoxic mechanisms, such as the disruption of intracellular calcium

homeostasis through the activation of ryanodine receptors. The analysis and quantification of

PCB 168 in complex matrices require sophisticated and highly sensitive protocols like EPA

Method 1668C. This guide provides the foundational technical information necessary for

researchers in environmental science and toxicology to understand and investigate this specific

congener.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Polychlorinated biphenyl - Wikipedia [en.wikipedia.org]

2. epa.gov [epa.gov]

3. epa.gov [epa.gov]

4. Dioxin-like and non-dioxin-like toxic effects of polychlorinated biphenyls (PCBs):
implications for risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. PCBs: structure–function relationships and mechanism of action - PMC
[pmc.ncbi.nlm.nih.gov]

7. 2,2',3,3',4,4',5,5'-Octachlorobiphenyl | C12H2Cl8 | CID 37251 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. echemi.com [echemi.com]

9. 2,2',3,3',4,4',5,5'-OCTACHLOROBIPHENYL CAS#: 35694-08-7 [m.chemicalbook.com]

10. academic.oup.com [academic.oup.com]

11. ewg.org [ewg.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12399364/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-pcb-congener-168
https://www.benchchem.com/product/b12399364?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Polychlorinated_biphenyl
https://www.epa.gov/pcbs/table-polychlorinated-biphenyl-pcb-congeners
https://www.epa.gov/pcbs/learn-about-polychlorinated-biphenyls
https://pubmed.ncbi.nlm.nih.gov/9861526/
https://pubmed.ncbi.nlm.nih.gov/9861526/
https://www.researchgate.net/publication/13425617_Dioxin-Like_and_Non-Dioxin-Like_Toxic_Effects_of_Polychlorinated_Biphenyls_PCBs_Implications_For_Risk_Assessment
https://pmc.ncbi.nlm.nih.gov/articles/PMC1568577/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1568577/
https://pubchem.ncbi.nlm.nih.gov/compound/37251
https://pubchem.ncbi.nlm.nih.gov/compound/37251
https://www.echemi.com/produce/pr220728159248-2-2-3-3-4-4-5-5-octachlorobiphenyl.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7412446_EN.htm
https://academic.oup.com/toxsci/article/126/2/487/1688049
https://www.ewg.org/sites/humantoxome/chemicals/chemical.php?chemid=60605
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. ortho-substituted PCB95 alters intracellular calcium signaling and causes cellular
acidification in PC12 cells by an immunophilin-dependent mechanism
[pubmed.ncbi.nlm.nih.gov]

13. An Extended Structure–Activity Relationship of Nondioxin-Like PCBs Evaluates and
Supports Modeling Predictions and Identifies Picomolar Potency of PCB 202 Towards
Ryanodine Receptors - PMC [pmc.ncbi.nlm.nih.gov]

14. Ryanodine receptor-active non-dioxin-like polychlorinated biphenyls cause
neurobehavioral deficits in larval zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]

15. PCB-95 Modulates the Calcium-Dependent Signaling Pathway Responsible for Activity-
Dependent Dendritic Growth - PMC [pmc.ncbi.nlm.nih.gov]

16. epa.gov [epa.gov]

17. mde.maryland.gov [mde.maryland.gov]

18. Analytical Method [keikaventures.com]

19. apps.ecology.wa.gov [apps.ecology.wa.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to PCB Congener 168].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399364/docs#an-in-depth-technical-guide-to-pcb-
congener-168]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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